Cas no 1894317-57-7 (1H-Pyrazol-4-ol, 1-cyclobutyl-)

1H-Pyrazol-4-ol, 1-cyclobutyl-, is a heterocyclic compound featuring a pyrazole core substituted with a hydroxyl group at the 4-position and a cyclobutyl group at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The cyclobutyl moiety enhances steric and electronic properties, influencing binding affinity and metabolic stability. The hydroxyl group offers a site for further functionalization, enabling derivatization for tailored applications. Its well-defined molecular framework makes it a valuable intermediate in synthetic chemistry, particularly for the development of biologically active compounds. The compound’s purity and stability ensure consistent performance in research and industrial processes.
1H-Pyrazol-4-ol, 1-cyclobutyl- structure
1894317-57-7 structure
Product Name:1H-Pyrazol-4-ol, 1-cyclobutyl-
CAS No:1894317-57-7
MF:C7H10N2O
MW:138.17
CID:5520384
PubChem ID:20502669
Update Time:2025-10-29

1H-Pyrazol-4-ol, 1-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-ol, 1-cyclobutyl-
    • 1-cyclobutyl-1h-pyrazol-4-ol
    • AT11992
    • 1894317-57-7
    • AKOS040814035
    • SCHEMBL11181795
    • F2147-7526
    • 1-cyclobutylpyrazol-4-ol
    • Inchi: 1S/C7H10N2O/c10-7-4-8-9(5-7)6-2-1-3-6/h4-6,10H,1-3H2
    • InChI Key: IKJWZLNLGGIUPX-UHFFFAOYSA-N
    • SMILES: N1(C2CCC2)C=C(O)C=N1

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38Ų

1H-Pyrazol-4-ol, 1-cyclobutyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C151646-100mg
1-cyclobutyl-1h-pyrazol-4-ol
1894317-57-7
100mg
$ 210.00 2022-06-06
TRC
C151646-500mg
1-cyclobutyl-1h-pyrazol-4-ol
1894317-57-7
500mg
$ 750.00 2022-06-06
TRC
C151646-1g
1-cyclobutyl-1h-pyrazol-4-ol
1894317-57-7
1g
$ 1135.00 2022-06-06
Life Chemicals
F2147-7526-0.25g
1-cyclobutyl-1H-pyrazol-4-ol
1894317-57-7 95%+
0.25g
$672.0 2023-09-06
Life Chemicals
F2147-7526-0.5g
1-cyclobutyl-1H-pyrazol-4-ol
1894317-57-7 95%+
0.5g
$708.0 2023-09-06
Life Chemicals
F2147-7526-1g
1-cyclobutyl-1H-pyrazol-4-ol
1894317-57-7 95%+
1g
$746.0 2023-09-06
Life Chemicals
F2147-7526-2.5g
1-cyclobutyl-1H-pyrazol-4-ol
1894317-57-7 95%+
2.5g
$1492.0 2023-09-06
Life Chemicals
F2147-7526-5g
1-cyclobutyl-1H-pyrazol-4-ol
1894317-57-7 95%+
5g
$2238.0 2023-09-06
Life Chemicals
F2147-7526-10g
1-cyclobutyl-1H-pyrazol-4-ol
1894317-57-7 95%+
10g
$3133.0 2023-09-06
1PlusChem
1P018LDV-250mg
1-cyclobutyl-1H-pyrazol-4-ol
1894317-57-7 98%
250mg
$259.00 2024-06-17

Additional information on 1H-Pyrazol-4-ol, 1-cyclobutyl-

Comprehensive Overview of 1H-Pyrazol-4-ol, 1-cyclobutyl- (CAS No. 1894317-57-7): Properties, Applications, and Industry Insights

The compound 1H-Pyrazol-4-ol, 1-cyclobutyl- (CAS No. 1894317-57-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole core and cyclobutyl substitution, this compound exhibits remarkable potential in drug discovery and material science. In this detailed exploration, we delve into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries like "pyrazole derivatives in drug design" and "cyclobutyl-containing bioactive molecules."

Chemically, 1H-Pyrazol-4-ol, 1-cyclobutyl- features a five-membered pyrazole ring with a hydroxyl group at the 4-position and a cyclobutyl moiety attached to the nitrogen atom. This structural configuration contributes to its polarity and hydrogen-bonding capacity, making it a versatile intermediate. Researchers frequently search for "CAS 1894317-57-7 solubility" or "1-cyclobutyl-pyrazol-4-ol synthesis," reflecting its practical relevance. The compound's stability under physiological conditions aligns with its exploration in kinase inhibitors and GPCR-targeted therapies.

Recent advancements highlight the role of 1H-Pyrazol-4-ol derivatives in addressing modern challenges such as antimicrobial resistance and targeted cancer therapies. A surge in searches like "pyrazole-based COX-2 inhibitors" underscores its therapeutic appeal. The cyclobutyl group enhances metabolic stability—a hot topic in medicinal chemistry forums—while the hydroxyl group allows for further functionalization, answering frequent queries about "modifying pyrazole scaffolds." Computational studies suggest its potential in fragment-based drug design, a trending approach in AI-assisted molecular discovery.

From an industrial perspective, CAS 1894317-57-7 is synthesized via [1,3]-dipolar cycloaddition or palladium-catalyzed coupling reactions, with optimization techniques being a common search term. Its applications extend to organic electronics, where researchers investigate "pyrazole oligomers for OLEDs." Regulatory databases confirm its non-hazardous status, addressing safety-related searches. As sustainable chemistry gains traction, greener synthesis methods for such N-heterocycles are being explored, matching the rise in queries like "microwave-assisted pyrazole synthesis."

Market analysts note growing patent filings involving 1-cyclobutyl-1H-pyrazol-4-ol, particularly in kinase inhibitor portfolios. This aligns with industry demand for small-molecule modulators, reflected in search trends for "fragment libraries for drug discovery." The compound's chiral potential (when substituted) also answers niche queries about "stereoselective pyrazole synthesis." With analytical techniques like HPLC and LC-MS becoming more accessible, purity verification methods for 1894317-57-7 are frequently discussed in technical forums.

Future prospects for 1H-Pyrazol-4-ol, 1-cyclobutyl- include its integration into combinatorial chemistry platforms and biocatalysis workflows—topics gaining traction in scientific literature. Its compatibility with click chemistry (addressed in searches like "pyrazole-azide coupling") expands its utility in probe development. As the pharmaceutical industry prioritizes three-dimensional molecular frameworks (a rising search term), the cyclobutyl ring's strain energy offers unique conformational advantages, making this compound a compelling case study in modern molecular design.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd